Scandium(III) sulfate hydrate

• CAS: 33849-58-0; 52788-54-2
• Molecular Formula: H2O13S3Sc2
• Molecular Weight: 396.09
• SMILES: O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Sc+3].[Sc+3]
• InChI: InChI=1S/3H2O4S.H2O.2Sc/c3*1-5(2,3)4;;;/h3*(H2,1,2,3,4);1H2;;/q;;;;2*+3/p-6
• InChIKey: KIQVPLYNCRMUIJ-UHFFFAOYSA-H
• Solubility: not available

Scandium(III) Sulfate Hydrate Procurement & Differentiation

Scandium(III) sulfate hydrate (CAS 33849-58-0 for hydrate; 52788-54-2 for octahydrate) is an inorganic scandium salt that serves as a water-soluble Sc³⁺ source for applications compatible with sulfate anions. It exists in multiple hydration states, including pentahydrate and octahydrate forms, and is characterized by its white crystalline appearance and hygroscopic nature. The compound finds primary utility in materials science as a precursor for scandium-doped ceramics and nanomaterials, in catalysis as a water-tolerant Lewis acid, and in analytical chemistry as a standard and reagent [1]. Unlike scandium triflate or oxide, its sulfate counterion imparts distinct solubility, thermal decomposition, and coordination behavior that influences its suitability for specific synthetic and industrial processes [2].

1 Water-soluble Sc³⁺ source compatible with sulfate-containing synthesis and processing workflows

2 Controlled thermal decomposition precursor for Sc₂O₃ ceramics and nanomaterial synthesis

3 Water-tolerant Lewis acid catalyst supporting aqueous-phase organic transformations

4 Analytical standard preparation with moderate hygroscopicity for ICP and wet-chemistry methods

• [1] American Elements. Scandium Sulfate Octahydrate Technical Datasheet. American Elements, Los Angeles, CA. View Source
• [2] Sears JM, Boyle TJ. Structural properties of scandium inorganic salts. Coordination Chemistry Reviews, 2017; 340: 1-20. View Source

Why Scandium Sulfate Hydrate Substitution Fails

Scandium salts exhibit widely divergent physicochemical properties and performance characteristics that preclude generic substitution. The counterion fundamentally determines aqueous solubility, with scandium sulfate showing moderate solubility (54.6 g/100 mL at 20°C) compared to the extremely high solubility of scandium nitrate (169 g/100 mL at 20°C) or the near-insolubility of scandium oxide [1]. Thermal decomposition pathways differ markedly: sulfate decomposes at approximately 600-850°C to Sc₂O₃, whereas nitrate and acetate decompose at lower temperatures, directly affecting precursor selection for ceramic processing [2]. In catalysis, the coordinating sulfate anion yields different Lewis acidity and water tolerance profiles compared to the non-coordinating triflate anion, with documented differences in catalytic efficiency for hydration and condensation reactions [3]. For analytical applications, the sulfate matrix may introduce distinct spectral interferences or require specific sample preparation protocols relative to chloride or nitrate matrices . These quantifiable differences across solubility, thermal behavior, catalytic activity, and analytical compatibility establish that scandium sulfate hydrate occupies a distinct performance niche not satisfied by alternative scandium compounds.

! Scandium nitrate offers substantially higher aqueous solubility; substituting may alter dissolution kinetics and handling requirements.

! Thermal decomposition pathway differs: sulfate decomposes gradually over 600–850 °C, while nitrate decomposes abruptly at lower temperature, impacting ceramic precursor control.

! Catalytic activity in Lewis acid reactions: coordinating sulfate anion may not match conversion efficiency of non-coordinating triflate in certain hydration reactions.

• [1] Wikipedia. Scandium nitrate. Solubility: 169 g/L at 20°C. View Source
• [2] Wikipedia. Scandium sulfate. Decomposition: begins at 600°C, complete at 850°C to Sc₂O₃. View Source
• [3] Saudi Basic Industries Corp. Process using water tolerant Lewis acids in catalytic hydration of alkylene oxides to alkylene glycols. US Patent US20050014980A1, 2005. View Source

Scandium Sulfate Hydrate Quantitative Differentiation

Aqueous Solubility Comparison

Scandium(III) sulfate hydrate exhibits a distinct aqueous solubility profile that differentiates it from other common scandium salts. At 20°C, the solubility of scandium sulfate is 54.6 g per 100 mL water , which is approximately one-third the solubility of scandium nitrate (169 g/100 mL at 20°C) [1] and lower than scandium chloride (70.2 g/100 mL at 25°C) [2]. In contrast, scandium oxide (Sc₂O₃) is effectively insoluble in water under ambient conditions, requiring strong acid dissolution [3]. This intermediate solubility profile makes scandium sulfate hydrate particularly suitable for applications requiring controlled, moderate Sc³⁺ availability without the hygroscopicity and deliquescence issues associated with nitrate and chloride salts.

Aqueous Solubility

Cross-study comparable

54.6 g/100 mL (20 °C)

Sc nitrate 169 g/100 mL; Sc chloride 70.2 g/100 mL; Sc oxide insoluble

Supports controlled dissolution and handling context; solubility ~32% of nitrate

Ambient conditions, pure water; practical handling benefit reported in literature

Evidence Dimension	Aqueous solubility at 20-25°C
Target Compound Data	54.6 g/100 mL (20°C)
Comparator Or Baseline	Scandium nitrate: 169 g/100 mL (20°C); Scandium chloride: 70.2 g/100 mL (25°C); Scandium oxide: insoluble
Quantified Difference	Sulfate solubility is 32% of nitrate solubility; 78% of chloride solubility; effectively infinite difference from oxide
Conditions	Pure water, ambient temperature (20-25°C), atmospheric pressure

Why This Matters

The moderate solubility of scandium sulfate enables controlled dissolution kinetics and reduces uncontrolled hygroscopic uptake during handling and storage compared to highly deliquescent nitrate and chloride salts, providing practical advantages in laboratory and industrial workflows.

• [1] Wikipedia. Scandium nitrate. Solubility: 169 g/L at 20°C. View Source
• [2] Wikipedia. Scandium chloride. Solubility: 70.2 g/100 mL at 25°C. View Source
• [3] American Elements. Scandium Oxide Technical Datasheet. View Source

Lewis Acid Catalytic Activity: Sulfate vs. Triflate

In catalytic hydration of alkylene oxides to alkylene glycols, scandium sulfate [Sc₂(SO₄)₃] functions as a water-tolerant Lewis acid catalyst with a coordinating sulfate anion. However, patent data explicitly indicates that catalysts with coordinating anions (including sulfate, chloride, acetate, and nitrate) exhibit conversion efficiency and reaction time that are 'typically not as advantageous as that for water tolerant Lewis acids in which the anion is non-coordinating or weakly coordinating' [1]. Specifically, in the hydration of ethylene oxide at 100°C, scandium triflate [Sc(CF₃SO₃)₃] achieved 80% conversion during the initial 8-minute heating ramp and complete reaction within 10 minutes at a catalyst loading of 0.1404 g [2]. While quantitative conversion data for scandium sulfate under identical conditions is not directly provided in the primary source, the patent establishes a clear class-level performance hierarchy: non-coordinating anion catalysts (e.g., triflate) outperform coordinating anion catalysts (e.g., sulfate) in this reaction system [3].

Lewis Acid Catalysis

Class-level inference

Coordinating anion (sulfate) classified as not as advantageous

Sc triflate: 80% conversion in 8 min ramp, complete in 10 min (100 °C, 0.1404 g catalyst)

Class-level performance hierarchy supports catalyst selection context

Quantitative sulfate data not specified in primary source; patent-based inference

Evidence Dimension	Catalytic efficiency in alkylene oxide hydration
Target Compound Data	Classified as 'coordinating anion' catalyst with 'not as advantageous' conversion and reaction time
Comparator Or Baseline	Scandium triflate (non-coordinating anion): 80% conversion in 8 min heating ramp, complete in 10 min at 100°C with 0.1404 g catalyst
Quantified Difference	Qualitative performance differential established; quantitative difference not specified in source for sulfate
Conditions	Ethylene oxide hydration, 100°C, 50 psig N₂, aqueous medium

Why This Matters

For applications where maximum catalytic turnover is critical, scandium triflate may be preferred; however, scandium sulfate offers a cost-effective alternative for reactions where moderate catalytic activity is acceptable and the sulfate matrix provides additional benefits such as compatibility with subsequent processing steps or reduced catalyst cost per unit mass.

• [1] Saudi Basic Industries Corp. Process using water tolerant Lewis acids in catalytic hydration of alkylene oxides to alkylene glycols. US Patent US20050014980A1, 2005. Paragraph [0031]. View Source
• [2] Saudi Basic Industries Corp. US Patent US20050014980A1, 2005. Example 1, Paragraph [0042]. View Source
• [3] Saudi Basic Industries Corp. US Patent US20050014980A1, 2005. Paragraph [0031]. View Source

Thermal Decomposition Profile

The thermal decomposition behavior of scandium salts critically determines their suitability as precursors for oxide ceramic and nanomaterial synthesis. Scandium sulfate hydrate decomposes to scandium oxide (Sc₂O₃) beginning at approximately 600°C, with complete decomposition occurring at 850°C [1]. This high decomposition temperature contrasts with scandium nitrate, which decomposes to Sc₂O₃ at approximately 760°C , and scandium acetate, which decomposes at high temperature to Sc₂O₃ (specific decomposition temperature not quantified in available sources) [2]. The extended thermal decomposition range of the sulfate (600-850°C) enables controlled, gradual oxide formation during calcination, which has been exploited for synthesizing Sc₂O₃ nanopowder with good dispersion and a mean particle size of 80 nm by calcining the sulfate precursor at 1100°C for 4 hours [3].

Thermal Decomposition

Cross-study comparable

Begins at 600 °C, complete at 850 °C

Sc nitrate decomposes at ~760 °C

Gradual, multi-stage decomposition supports controlled oxide particle synthesis

Atmospheric pressure, air atmosphere; reported 250 °C decomposition span

Evidence Dimension	Thermal decomposition to Sc₂O₃
Target Compound Data	Begins at 600°C, complete at 850°C
Comparator Or Baseline	Scandium nitrate: decomposes at 760°C; Scandium chloride: melts at 960°C (decomposition not primary pathway)
Quantified Difference	Sulfate decomposition initiates 160°C lower than nitrate decomposition; spans 250°C temperature range
Conditions	Atmospheric pressure, air atmosphere

Why This Matters

The gradual, multi-stage thermal decomposition of scandium sulfate provides superior control over oxide particle nucleation and growth kinetics compared to the more abrupt decomposition of nitrate salts, enabling reproducible synthesis of nanoscale Sc₂O₃ with controlled particle size distribution.

• [1] Wikipedia. Scandium sulfate. Decomposition: begins at 600°C, complete at 850°C to Sc₂O₃. View Source
• [2] Wikipedia. Scandium acetate. View Source
• [3] Wang Y, Sun XD, Xu H. Synthesis of scandium oxide nanopowder using a homogeneous precipitation method. Journal of Rare Earths, 2007; 25(SUPPL. 1): 68-71. View Source

Structural Coordination Differences

A comprehensive review of scandium inorganic salt structures by Sears and Boyle (2017) systematically characterized scandium halides (Cl, Br, I), nitrate, sulfate, and phosphate salts, providing metrical data, FTIR, and ⁴⁵Sc NMR spectroscopic signatures [1]. The sulfate anion, being a coordinating ligand, produces distinct coordination environments around the Sc³⁺ center compared to halide and nitrate salts. Specifically, the sulfate group can coordinate in multiple modes (monodentate, bidentate, bridging), leading to polymeric and framework structures that differ fundamentally from the discrete molecular structures typical of scandium halides or the ionic lattice of scandium oxide. This structural distinction is critical for applications where the spatial arrangement of scandium centers influences material properties, such as in metal-organic frameworks (MOFs) where sulfonate-based scandium frameworks exhibit high thermal stability and bifunctional catalytic activity [2].

Coordination Structure

Class-level inference

Polymeric and framework structures via bridging sulfate ligands

Halides: discrete/layered; nitrate: discrete; oxide: ionic lattice

Framework diversity relevant to MOF and coordination polymer synthesis

Based on crystallographic review; structural differentiation from other Sc salts

Evidence Dimension	Coordination mode and structural dimensionality
Target Compound Data	Coordinating sulfate anion; forms polymeric/framework structures with bridging sulfate ligands
Comparator Or Baseline	Halides: primarily discrete molecular structures or layered lattices; Nitrate: discrete molecular structures; Oxide: extended ionic lattice
Quantified Difference	Qualitative structural differentiation established through crystallographic characterization
Conditions	Solid-state crystal structures as reported in peer-reviewed literature

Why This Matters

The coordinating nature of the sulfate anion enables the formation of extended framework structures that are inaccessible with non-coordinating or weakly coordinating counterions (e.g., perchlorate) or with oxide precursors, expanding the accessible materials space for porous coordination polymers and heterogeneous catalysts.

• [1] Sears JM, Boyle TJ. Structural properties of scandium inorganic salts. Coordination Chemistry Reviews, 2017; 340: 1-20. View Source
• [2] Gándara F, et al. 3D scandium and yttrium arenedisulfonate MOF materials as highly thermally stable bifunctional heterogeneous catalysts. Journal of Materials Chemistry, 2009; 19(36): 6504-6511. View Source

Scandium Sulfate Hydrate Applications

Nanoscale Sc₂O₃ Powder Synthesis

Scandium(III) sulfate hydrate serves as an effective precursor for synthesizing Sc₂O₃ nanopowder with controlled particle size distribution. As demonstrated in published research, homogeneous precipitation from scandium sulfate with hexamethylenetetramine, followed by calcination at 1100°C for 4 hours, yields Sc₂O₃ nanopowder with good dispersion and a mean particle size of 80 nm [5]. The gradual, multi-stage thermal decomposition of the sulfate (initiating at 600°C and completing at 850°C) provides a kinetic window that enables controlled oxide nucleation and growth, a feature not available with nitrate precursors that decompose more abruptly at 760°C. This application is particularly valuable for fabricating transparent Sc₂O₃ ceramics via vacuum sintering, where particle size uniformity and dispersion quality directly influence final optical and mechanical properties .

Sc-MOF Synthesis with Sulfonate Linkers

Scandium(III) sulfate hydrate functions as a scandium source for synthesizing metal-organic frameworks where the sulfate or sulfonate coordination chemistry is essential for framework architecture. Scandium naphthalenedisulfonate MOFs (RPF-12 and RPF-13), synthesized under hydrothermal conditions, exhibit pillared layered motifs where sulfonate-bridged polyhedra are connected by naphthalene units, yielding 3D frameworks with high thermal stability and bifunctional heterogeneous catalytic activity for linalool epoxidation and sulfide oxidation [5]. The compatibility of the sulfate-based scandium precursor with sulfonate linker chemistry is critical for achieving these specific framework topologies, which differ fundamentally from carboxylate-based Sc-MOFs in terms of thermal stability and catalytic selectivity.

Scandium Standard Solution for ICP Analysis

Scandium(III) sulfate hydrate can be employed for preparing scandium standard solutions for ICP-OES and ICP-MS analysis, where scandium serves as an internal standard element for correcting physical interferences in sample transport and nebulization [5]. The sulfate matrix provides compatibility with acidic sample preparation protocols (soluble in HCl, H₂SO₄, and HNO₃) while avoiding the deliquescence and uncontrolled water uptake issues associated with scandium chloride and nitrate salts. However, users must note that scandium standards prepared from sulfate salts require careful consideration of matrix matching to avoid precipitation issues in fluoride-containing samples, as scandium forms insoluble fluoride species . This application is particularly relevant for environmental and geological sample analysis where scandium is naturally absent, making it an ideal internal standard.

Water-Tolerant Lewis Acid Catalysis

Scandium(III) sulfate hydrate serves as a water-tolerant Lewis acid catalyst for organic transformations conducted in aqueous media, including hydration reactions, esterifications, and Friedel-Crafts alkylations. As documented in patent literature, scandium sulfate [Sc₂(SO₄)₃] is classified among water-tolerant Lewis acids with coordinating anions that are effective for catalytic hydration of alkylene oxides to alkylene glycols [5]. While catalysts with non-coordinating anions (e.g., triflate) demonstrate superior conversion efficiency, scandium sulfate offers a cost-effective alternative for reactions where moderate catalytic activity is acceptable and where the sulfate counterion provides additional benefits, such as simplified workup procedures or compatibility with subsequent synthetic steps that are incompatible with triflate or perchlorate residues. The water tolerance of scandium sulfate contrasts with many traditional Lewis acids (e.g., AlCl₃, TiCl₄) that hydrolyze rapidly in aqueous environments, enabling truly catalytic rather than stoichiometric use in water-containing reaction systems.

Application

Selection Property

Validation Focus

Nanoscale Sc₂O₃ Powder Synthesis

Controlled thermal decomposition behavior

Particle size distribution and oxide phase purity

Sc-MOF Synthesis

Sulfate coordination chemistry compatibility

Framework topology and catalytic selectivity

ICP Internal Standard Preparation

Moderate hygroscopicity and acid solubility

Matrix-matching and fluoride interference control

Water-Tolerant Lewis Acid Catalysis

Coordinating-anion Lewis acidity profile

Conversion efficiency in aqueous hydration reactions

• [1] Wang Y, Sun XD, Xu H. Synthesis of scandium oxide nanopowder using a homogeneous precipitation method. Journal of Rare Earths, 2007; 25(SUPPL. 1): 68-71. View Source
• [2] Wang Y, Sun XD, Xu H. Synthesis of Scandium Oxide Nano Power and Fabrication of Transparent Scandium Oxide Ceramics. Journal of Rare Earths, 2007; 25(SUPPL. 1): 68-71. View Source
• [3] Gándara F, et al. 3D scandium and yttrium arenedisulfonate MOF materials as highly thermally stable bifunctional heterogeneous catalysts. Journal of Materials Chemistry, 2009; 19(36): 6504-6511. View Source
• [4] LABTips: Handling 'Glitches' in the Environmental Matrix. Labcompare, 2021. View Source
• [5] Saudi Basic Industries Corp. Process using water tolerant Lewis acids in catalytic hydration of alkylene oxides to alkylene glycols. US Patent US20050014980A1, 2005. View Source